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Compound of Interest

Compound Name:
1,3-Dioxolane, 2-(2-furanyl)-4-

methyl-

Cat. No.: B1595901 Get Quote

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Technical Overview of 2-(2-furanyl)-4-methyl-1,3-dioxolane (CAS No.

4359-54-0)

Executive Summary
This document provides a technical overview of the chemical properties of 2-(2-furanyl)-4-

methyl-1,3-dioxolane. Despite a comprehensive search of available scientific literature and

chemical databases, detailed experimental protocols for its synthesis, specific spectroscopic

data (NMR, IR, MS), and information regarding its biological activity or applications in drug

development are not readily available in the public domain. This suggests that the compound is

not extensively studied or characterized. This guide compiles the available physical and

chemical data to serve as a foundational reference.

Chemical and Physical Properties
2-(2-furanyl)-4-methyl-1,3-dioxolane is a heterocyclic organic compound. Its structure features

a furan ring attached to a 4-methyl-1,3-dioxolane ring. The available quantitative data for this

compound are summarized in the table below.
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Property Value Source

Molecular Formula C₈H₁₀O₃ [1][2]

Molar Mass 154.16 g/mol [1]

CAS Number 4359-54-0 [1]

Density 1.118 g/cm³ [1]

Melting Point -80 °C [1]

Boiling Point 214 °C [1]

Flash Point 96 °C [1]

Synthesis
A specific, detailed experimental protocol for the synthesis of 2-(2-furanyl)-4-methyl-1,3-

dioxolane could not be located in the reviewed literature. However, a general synthetic

approach for analogous (1,3-dioxolan-2-yl)furans involves the acid-catalyzed reaction of a

formylfuran derivative with an appropriate diol.

A plausible synthetic route for 2-(2-furanyl)-4-methyl-1,3-dioxolane would be the acetalization

of 2-furaldehyde with 1,2-propanediol in the presence of an acid catalyst. This reaction is

typically performed with Dean-Stark apparatus to remove the water byproduct and drive the

reaction to completion.

Below is a generalized workflow for this type of synthesis.
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General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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